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Compound of Interest

Compound Name: Dysprosium

Cat. No.: B1206940

For researchers, scientists, and professionals in drug development, the unique properties of
rare earth elements like dysprosium offer significant opportunities. However, safe and
effective utilization necessitates a thorough understanding of its chemical characteristics and
adherence to stringent laboratory safety protocols. This guide provides an in-depth overview of
dysprosium, its potential hazards, and detailed procedures for safe handling, storage, and
disposal.

Physicochemical and Toxicological Profile of
Dysprosium

Dysprosium (Dy) is a silvery-white rare earth metal belonging to the lanthanide series.[1][2][3]
It is a relatively hard metal that is stable in dry air at room temperature but will tarnish slowly in
moist air.[1][2] Understanding its properties is the first step toward safe handling.

Physical and Chemical Properties

A summary of key physical and chemical properties of dysprosium is presented in Table 1.
This data is crucial for designing experiments and understanding its behavior under various
conditions.
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Property

Value

Atomic Number

66[1][3]

Atomic Weight 162.50 g/mol [3]
Appearance Silvery-white metal[1][2]
Melting Point 1412 °C (1685 K)[4][5]
Boiling Point 2567 °C (2840 K)[4][6]
Density 8.551 g/cm3 at 20°C[3][4]

Solubility in Water

Reacts slowly with cold water, quickly with hot
water.[1] Insoluble salts are considered non-
toxic.[1][7]

Reactivity

Reacts with water to produce flammable
hydrogen gas.[1] Vigorously reacts with
halogens above 200°C.[1] Dissolves in diluted
acids.[2]

Toxicological Data

While the toxicology of dysprosium has not been exhaustively investigated, available data

suggests that soluble salts are mildly toxic if ingested.[1][7] Insoluble salts are generally

considered non-toxic.[1] Animal studies have provided some insight into its potential health

effects.

Parameter Value Species Route
LD50 (Dysprosium ]

) 585 mg/kg|8] Mouse Intraperitoneal
Chloride)
LD50 (Dysprosium

] 7650 mg/kg|[8] Mouse Oral
Chloride)
LD50 (Dysprosium

3100 mg/kg|8] Rat (female) Oral

Nitrate)
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Symptoms of acute toxicity in animal studies include writhing, ataxia, labored respiration, and
sedation.[8][9]

Hazard Identification and Risk Assessment

A thorough risk assessment is mandatory before commencing any work with dysprosium. The
primary hazards are associated with its physical form and reactivity.

Fire and Explosion Hazards

e Powder and Dust: Like many metals, dysprosium in powder or dust form presents a
significant explosion hazard when mixed with air and exposed to an ignition source.[1]

e Thin Foils and Turnings: Thin foils and turnings can be easily ignited by sparks or static
electricity and burn with a white-hot flame.[1][2]

» Reaction with Water: Dysprosium reacts with water, especially hot water, to produce highly
flammable hydrogen gas.[1] Therefore, water must never be used to extinguish a
dysprosium fire.[1][10] A Class D dry powder extinguishing agent is required.[10][11]

Health Hazards

Exposure to dysprosium can occur through inhalation, ingestion, or skin and eye contact.[10]
[11]

Inhalation: Inhalation of dysprosium dust may cause irritation to the respiratory tract.
Chronic exposure could lead to more severe conditions such as lung granulomas.

o Skin Contact: May cause skin irritation, rashes, and granulomas.
o Eye Contact: May cause eye irritation.

¢ Ingestion: Soluble dysprosium salts are mildly toxic upon ingestion and may cause
gastrointestinal irritation.[1]

Laboratory Safety Protocols and Experimental
Procedures
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Adherence to strict safety protocols is paramount when handling dysprosium. The following
sections detail the necessary procedures for safe laboratory practice.

Engineering Controls

o Ventilation: All work with dysprosium powder or in processes that may generate dust or
fumes should be conducted in a well-ventilated area, preferably within a fume hood or glove
box.[11] Local exhaust ventilation is the preferred method for controlling airborne exposure.
[51[11]

 Inert Atmosphere: Due to its reactivity with air and moisture, dysprosium, particularly in
powder or foil form, should be handled and stored under an inert atmosphere, such as
argon.[10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The required PPE is
summarized in Table 3.

Body Part Protective Equipment

A NIOSH-approved respirator should be worn
Respiratory when handling dysprosium powder or in

situations where dust may be generated.[10]

Impermeable gloves, such as rubber gloves, are

Hands )
required.[10]

£ Safety glasses with side shields or safety

es
Y goggles must be worn.[10][12]

A lab coat or protective work clothing is
necessary to prevent skin contact.[5] For

Body

handling powders, flame-retardant clothing is

recommended.[10]

General Handling and Hygiene

¢ Avoid creating dust.[5]
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Use non-sparking tools, especially when handling dysprosium powder.[10]

Ground and bond equipment and containers when transferring powdered material to prevent
static discharge.

Do not eat, drink, or smoke in areas where dysprosium is handled.[13]

Wash hands thoroughly after handling and before leaving the laboratory.[13]

Storage Procedures

o Store dysprosium in a cool, dry place in tightly sealed containers.[5]

o Store away from incompatible materials such as strong acids, strong oxidizing agents,
halogens, and water/moisture.[11]

» As mentioned, storage under an inert gas like argon is highly recommended, especially for
powders and thin foils.[10]

Spill and Waste Disposal Procedures

In the event of a spill, the area should be evacuated, and all ignition sources eliminated.
Appropriate PPE, including respiratory protection, must be worn.[5]

o Spill Cleanup: Carefully sweep or scoop the spilled material into a suitable, labeled container
for disposal, avoiding the creation of dust.[5] Use non-sparking tools.[5] The spill area should
be washed after material pickup is complete. Do not flush spills into the drainage system.

o Waste Disposal: Dispose of dysprosium waste in accordance with all local, state, and
federal regulations.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[11]
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» Skin Contact: Remove contaminated clothing and brush off any solid material. Wash the
affected area thoroughly with soap and water.[11] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes,
including under the eyelids.[11] Seek medical attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[10][11] Seek immediate
medical attention.

Visual Guides: Workflows and Logical Relationships

To further clarify the safety protocols, the following diagrams illustrate key workflows and logical
relationships for handling dysprosium in a laboratory setting.

Preparation Handling Cleanup & Disposal

Conduct Risk Don Appropriate Prepare Ventilated Handle Under Use Non-Sparking Avoid Dust Store in Sealed . Dispose of Waste Doff and Clean
Assessment it PPE Work Area Inert Atmosphere Tools Generat tion Container (per regulations) PPE

Click to download full resolution via product page

Caption: Standard workflow for handling dysprosium in a laboratory setting.
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Dysprosium Spill Occurs
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Caption: Logical steps for responding to a dysprosium spill.
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By implementing these comprehensive safety protocols and maintaining a thorough
understanding of the hazards associated with dysprosium, researchers can mitigate risks and
ensure a safe laboratory environment for groundbreaking scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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